Cas no 1219803-98-1 (Heptanoic-6,6,7,7,7-d5 Acid)
Heptanoic-6,6,7,7,7-d5 Acid Chemical and Physical Properties
Names and Identifiers
-
- Heptanoic--d5 Acid
- Heptanoic acid-d5
- Heptanoic-6,6,7,7,7-d5 Acid
-
- MDL: MFCD03428210
- Inchi: 1S/C7H14O2/c1-2-3-4-5-6-7(8)9/h2-6H2,1H3,(H,8,9)/i4D,5D2,6D2
- InChI Key: MNWFXJYAOYHMED-FIFBNPHPSA-N
- SMILES: C(O)(=O)C([2H])([2H])C([2H])([2H])C([2H])CCC
Heptanoic-6,6,7,7,7-d5 Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H998466-5mg |
Heptanoic-6,6,7,7,7-d5 Acid |
1219803-98-1 | 5mg |
$ 64.00 | 2023-09-07 | ||
| TRC | H998466-10mg |
Heptanoic-6,6,7,7,7-d5 Acid |
1219803-98-1 | 10mg |
$ 88.00 | 2023-09-07 | ||
| TRC | H998466-50mg |
Heptanoic-6,6,7,7,7-d5 Acid |
1219803-98-1 | 50mg |
$ 155.00 | 2023-09-07 | ||
| AstaTech | D98165-0.25/G |
HEPTANOIC-6,6,7,7,7-D5 ACID |
1219803-98-1 | 95% | 0.25g |
$495 | 2023-09-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1661229-1g |
Heptanoic acid-d5 |
1219803-98-1 | 98% | 1g |
¥21120.00 | 2024-08-09 |
Heptanoic-6,6,7,7,7-d5 Acid Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
Additional information on Heptanoic-6,6,7,7,7-d5 Acid
Heptanoic-6,6,7,7,7-d5 Acid: Applications and Significance in Modern Chemical Research
The compound with the CAS number 1219803-98-1, known as Heptanoic-6,6,7,7,7-d5 Acid, represents a specialized derivative of heptanoic acid. This deuterated version of a common fatty acid has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique isotopic labeling. The introduction of deuterium atoms at specific positions in the molecular structure not only enhances its utility as an internal standard but also opens up new avenues for studying metabolic pathways and drug interactions.
In recent years, the use of deuterated compounds has become increasingly prevalent in analytical chemistry and metabolomics. The primary advantage of using Heptanoic-6,6,7,7,7-d5 Acid lies in its ability to serve as a high-resolution reference standard. This is particularly crucial in nuclear magnetic resonance (NMR) spectroscopy, where the distinct chemical shifts of deuterium-labeled compounds help in accurate identification and quantification of molecules in complex mixtures. Such precision is indispensable in drug development pipelines, where understanding the metabolic fate of candidate compounds is paramount.
The significance of this compound extends beyond mere analytical applications. Researchers are leveraging the properties of Heptanoic-6,6,7,7,7-d5 Acid to investigate the influence of isotopic labeling on enzyme kinetics and substrate specificity. For instance, studies have shown that deuterium labeling can alter the binding affinity and metabolic stability of molecules interacting with biological targets. This phenomenon, known as the "isotope effect," has profound implications for drug design. By incorporating deuterium atoms into drug candidates, researchers can potentially enhance their bioavailability and reduce unwanted side effects.
Moreover, the growing interest in dynamic nuclear polarization (DNP) NMR techniques has further highlighted the importance of isotopically labeled compounds like Heptanoic-6,6,7,7,7-d5 Acid. DNP NMR significantly accelerates signal acquisition times while improving sensitivity, making it possible to study fast-reaction processes in real-time. This capability is particularly valuable in studying enzyme-catalyzed reactions and metabolic fluxes within living cells. The use of deuterated acids as substrates or inhibitors allows researchers to monitor these processes with unprecedented detail.
The pharmaceutical industry has also embraced the potential of deuterated compounds for developing next-generation therapeutics. The concept of "isotope-based drug design" involves strategically incorporating isotopes such as deuterium into drug molecules to improve their pharmacokinetic profiles. For example, studies indicate that deuterium-labeled versions of heptanoic acid derivatives exhibit enhanced metabolic stability and reduced clearance rates in vivo. This translates to prolonged therapeutic efficacy and fewer dosing requirements for patients.
In addition to its applications in drug development, Heptanoic-6,6,7,7,7-d5 Acid plays a crucial role in environmental chemistry and toxicology research. Its stable isotope composition makes it an ideal candidate for tracing environmental pollutants and studying their degradation pathways. By analyzing the isotopic signatures in soil and water samples, scientists can gain insights into contamination sources and assess the effectiveness of remediation efforts.
The synthesis of Heptanoic-6,6,7,7,7-d5 Acid presents unique challenges due to the need for precise isotopic incorporation. Advanced chemical synthesis techniques must be employed to achieve high levels of deuterium enrichment at specific positions within the molecule. These methods often involve catalytic hydrogenation or isotopic exchange reactions under controlled conditions. The success of these synthetic approaches directly impacts the quality and reliability of subsequent research applications.
The future prospects for Heptanoic-6,6,7,7,7-d5 Acid are promising as advancements continue to emerge in isotopic labeling technologies. Innovations such as flow chemistry and continuous-flow systems are enabling more efficient production scales for these specialized compounds. Furthermore,the integration of machine learning algorithms with NMR data analysis is enhancing our ability to interpret complex spectral information derived from deuterated samples.
In conclusion,Heptanoic-6,6,7,7,7-d5 Acid(CAS no 1219803-98-1) stands as a testament to the growing importance of isotopically labeled compounds in modern chemical research。 Its versatility spans from analytical standards to drug development tools,and from environmental monitoring to basic biochemical studies。 As our understanding deepens,the applications for this remarkable compound are poised to expand even further,driving innovation across multiple scientific disciplines。
1219803-98-1 (Heptanoic-6,6,7,7,7-d5 Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)